Cas no 2640843-54-3 (N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide)

N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide is a specialized pyrrolidine-based carboxamide derivative featuring a difluorophenylmethyl substituent. Its structural design incorporates a tert-butyl group, enhancing steric hindrance and metabolic stability, which is advantageous in medicinal chemistry applications. The presence of 3,5-difluorophenyl improves lipophilicity and potential binding affinity, making it a candidate for targeting specific biological pathways. This compound is of interest in pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators due to its balanced physicochemical properties. Its synthetic versatility allows for further derivatization, supporting structure-activity relationship studies in drug discovery.
N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide structure
2640843-54-3 structure
Product Name:N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide
CAS No:2640843-54-3
MF:C16H22F2N2O
MW:296.355491161346
CID:5315334
PubChem ID:155800087
Update Time:2025-05-26

N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS040724324
    • F6752-7637
    • 2640843-54-3
    • N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide
    • 1-[(3,5-Difluorophenyl)methyl]-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide
    • Inchi: 1S/C16H22F2N2O/c1-16(2,3)19-15(21)12-4-5-20(10-12)9-11-6-13(17)8-14(18)7-11/h6-8,12H,4-5,9-10H2,1-3H3,(H,19,21)
    • InChI Key: IUMWUJKUVIJYJX-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC(F)=CC(F)=C2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

  • Exact Mass: 296.17001965g/mol
  • Monoisotopic Mass: 296.17001965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 404.4±45.0 °C(Predicted)
  • pka: 15.96±0.20(Predicted)

N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide Pricemore >>

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Additional information on N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide

Research Briefing on N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide (CAS: 2640843-54-3)

N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide (CAS: 2640843-54-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-3-carboxamide scaffold and difluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide involves a multi-step process, with key intermediates being optimized for yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in preclinical and clinical studies. The compound's structural features, including the tert-butyl group and difluorophenyl substitution, contribute to its stability and bioavailability, making it a viable candidate for oral administration.

Pharmacological evaluations of N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide have revealed its activity as a modulator of specific biological targets. Preliminary in vitro and in vivo studies indicate that the compound exhibits high selectivity and potency, particularly in the context of neurological and inflammatory disorders. For instance, recent research has demonstrated its efficacy in modulating neurotransmitter systems, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological effects, N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide has also been investigated for its anti-inflammatory properties. Studies have shown that the compound can inhibit key inflammatory pathways, reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both neurological and inflammatory pathways—positions it as a versatile therapeutic agent with broad applicability.

Despite these promising findings, challenges remain in the development of N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide as a drug candidate. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's properties to enhance its therapeutic index and minimize potential side effects.

In conclusion, N-tert-butyl-1-[(3,5-difluorophenyl)methyl]pyrrolidine-3-carboxamide (CAS: 2640843-54-3) represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted pharmacological effects. Continued research and development efforts will be crucial in unlocking its full potential and translating preclinical findings into clinical applications.

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